12-Hydroxy-4,8,10-heptadecatrienoic acid

• CAS: 76448-34-5
• Synonyms: 12-hydroxy-4,8,10-heptadecatrienoic acid; delta(4)-12-hydroxy-8,10-heptadecadienoic acid; delta(4)-HHD
• Molecular Formula: C17H28O3
• Molecular Weight: 280.4 g/mol
• SMILES: CCCCCC(C=CC=CCCC=CCCC(=O)O)O
• InChI: InChI=1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h6-9,11,14,16,18H,2-5,10,12-13,15H2,1H3,(H,19,20)/b8-6+,9-7+,14-11+
• InChIKey: OOUWAQWGYMYDEK-SBGISUSISA-N

12-Hydroxy-4,8,10-heptadecatrienoic acid (most commonly referred to as 12-HHT or 12(S)-HHT) is a 17‑carbon hydroxylated fatty acid (C₁₇H₂₈O₃, MW 280.4) that serves as a high‑affinity endogenous agonist of the leukotriene B₄ receptor 2 (BLT2). Unlike classical eicosanoids that derive from 20‑carbon arachidonic acid, 12‑HHT is produced stoichiometrically alongside thromboxane A₂ and malondialdehyde via thromboxane synthase‑mediated cleavage of prostaglandin H₂.

12-Hydroxy-4,8,10-heptadecatrienoic Acid (12-HHT) CAS 76448-34-5 — Key Physicochemical and Biochemical Procurement Baseline

12-Hydroxy-4,8,10-heptadecatrienoic acid (most commonly referred to as 12-HHT or 12(S)-HHT) is a 17‑carbon hydroxylated fatty acid (C₁₇H₂₈O₃, MW 280.4) that serves as a high‑affinity endogenous agonist of the leukotriene B₄ receptor 2 (BLT2) [1]. Unlike classical eicosanoids that derive from 20‑carbon arachidonic acid, 12‑HHT is produced stoichiometrically alongside thromboxane A₂ and malondialdehyde via thromboxane synthase‑mediated cleavage of prostaglandin H₂ [2]. This unique biosynthetic linkage to the cyclooxygenase pathway, combined with its high BLT2 potency, fundamentally distinguishes 12‑HHT from other hydroxylated fatty acids that share similar analytical or functional profiles.

1

BLT2 receptor signaling — Reported endogenous BLT2 ligand; supports pathway studies without BLT1 cross-activation.

2

COX-1/TxAS pathway origin — Derived via thromboxane synthase; distinct from lipoxygenase-dependent eicosanoids.

3

Analytical preparation fit — Reported pKₐ and pH-dependent adsorption profile support LC-MS method development.

• [1] Okuno T, Yokomizo T. Metabolism and biological functions of 12(S)-hydroxyheptadeca-5Z,8E,10E-trienoic acid. Prostaglandins Other Lipid Mediat. 2021;152:106502. doi:10.1016/j.prostaglandins.2020.106502 View Source
• [2] Matsunobu T, Okuno T, Yokoyama C, Yokomizo T. Thromboxane A synthase-independent production of 12-hydroxyheptadecatrienoic acid, a BLT2 ligand. J Lipid Res. 2013;54(12):2979-2987. doi:10.1194/jlr.M042168 View Source

Why 12-HHT Cannot Be Substituted by Generic Hydroxy-Fatty Acid Analogs — Procurement-Relevant Differentiation at the BLT2 Receptor

Although several hydroxylated fatty acids such as 12(S)-HETE, 15(S)-HETE, and LTB₄ can activate BLT2, their potencies, biosynthetic origins, and receptor‑selectivity profiles differ substantially from 12‑HHT [1]. 12‑HHT is the only endogenous ligand that activates BLT2 with sub‑nanomolar potency while exhibiting negligible activity at BLT1, whereas LTB₄ potently activates both receptor subtypes [2]. Substituting 12‑HHT with a generic “hydroxy fatty acid” or a closely related analog during experimental procurement therefore risks introducing off‑target BLT1 signaling, altered dose‑response characteristics, and confounding biological interpretations — particularly in studies where the 12‑HHT/BLT2 axis is the intended pharmacological target.

BLT1 cross-activation

LTB₄ and 12(S)-HETE may activate BLT1, confounding BLT2-specific readouts that 12-HHT avoids through reported receptor selectivity.

Biosynthetic pathway mismatch

12-HHT originates from COX-1/TxAS, not 12-LOX; substituting with LOX-derived analogs may alter biological context and pathway interpretation.

Physicochemical handling differences

Adsorption and solubility profiles differ from other hydroxylated fatty acids; generic preparation protocols may lead to analyte loss or inconsistent recovery.

• [1] Okuno T, Yokomizo T. Biological functions of 12(S)-hydroxyheptadecatrienoic acid as a ligand of leukotriene B₄ receptor 2. Inflamm Regen. 2018;38:29. doi:10.1186/s41232-018-0087-4 View Source
• [2] Okuno T, Iizuka Y, Okazaki H, et al. 12(S)-hydroxyheptadeca-5Z,8E,10E-trienoic acid is a natural ligand for leukotriene B₄ receptor 2. J Exp Med. 2008;205(4):759-766. doi:10.1084/jem.20072329 View Source

Quantitative Procurement Evidence Guide — 12-HHT (CAS 76448-34-5) Versus In‑Class Comparator Compounds

Superior BLT2 Potency: 12‑HHT Exhibits the Highest pEC₅₀ Among Endogenous Ligands

In a standardized BLT2 functional assay, 12‑HHT demonstrated a pEC₅₀ of 7.72, exceeding the potencies of the other two major endogenous BLT2 agonists, LTB₄ (pEC₅₀ 7.64) and 12(S)‑HETE (pEC₅₀ 7.52) [1]. This represents approximately a 1.2‑fold higher potency over LTB₄ and a 1.6‑fold increase over 12(S)‑HETE when converted to EC₅₀ values. The synthetic agonist CAY10583 showed comparable potency (pEC₅₀ 7.7) but is not an endogenous metabolite, limiting its utility in studies of physiological signaling [1].

BLT2 agonism potency

Head-to-head

pEC₅₀ 7.72 (12-HHT)

vs LTB₄: pEC₅₀ 7.64

vs 12(S)-HETE: pEC₅₀ 7.52

Supports endogenous BLT2 activation endpoint context

CHO-BLT2 cells; GTPγS binding / Ca²⁺ flux assays

Evidence Dimension	BLT2 agonism potency (pEC₅₀)
Target Compound Data	pEC₅₀ = 7.72
Comparator Or Baseline	LTB₄ pEC₅₀ = 7.64; 12(S)-HETE pEC₅₀ = 7.52; CAY10583 pEC₅₀ = 7.7
Quantified Difference	ΔpEC₅₀ ≈ 0.08 vs LTB₄; ≈ 0.20 vs 12(S)-HETE
Conditions	CHO cells transfected with human BLT2; GTPγS binding / intracellular calcium mobilization

Why This Matters

For experiments where BLT2 activation is the desired endpoint, 12‑HHT provides the highest endogenous ligand potency available, enabling lower working concentrations and reducing the likelihood of off‑target effects.

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. Leukotriene B₄ receptor 2 (BLT2) ligand list. Table 2. PMC4128057. View Source

Exclusive BLT2 Selectivity: 12‑HHT Does Not Activate BLT1, Unlike LTB₄

Displacement studies using [³H]LTB₄ demonstrated that 12‑HHT binds to BLT2 with an affinity higher than that of LTB₄, yet 12‑HHT fails to activate the closely related BLT1 receptor, whereas LTB₄ is a potent BLT1 agonist [1]. In CHO cells expressing BLT1, 12‑HHT did not induce intracellular calcium mobilization at concentrations up to 10 µM, confirming functional selectivity for BLT2 [2]. This receptor‑subtype selectivity is critical because BLT1 mediates pro‑inflammatory chemotaxis, while BLT2 governs barrier protection and wound healing.

BLT2 vs BLT1 selectivity

Head-to-head

12-HHT: BLT2 active, BLT1 inactive

LTB₄: activates both BLT2 and BLT1

Supports BLT2-selective pathway research

CHO-BLT1/BLT2 cells; Ca²⁺ flux up to 10 µM

Evidence Dimension	BLT2 vs BLT1 receptor activation
Target Compound Data	BLT2 agonist: yes (high affinity); BLT1 agonist: no (inactive at ≤10 µM)
Comparator Or Baseline	LTB₄ activates both BLT2 and BLT1 (BLT1 Kd ≈ 0.15 nM)
Quantified Difference	Complete BLT1/BLT2 selectivity for 12‑HHT vs dual activation by LTB₄
Conditions	CHO cells heterologously expressing human BLT1 or BLT2; [³H]LTB₄ displacement and calcium flux assays

Why This Matters

Procurement of 12‑HHT instead of LTB₄ ensures target‑engagement specificity for the BLT2 pathway, eliminating BLT1‑mediated confounding effects in functional studies.

• [1] Okuno T, Iizuka Y, Okazaki H, et al. 12(S)-hydroxyheptadeca-5Z,8E,10E-trienoic acid is a natural ligand for leukotriene B₄ receptor 2. J Exp Med. 2008;205(4):759-766. View Source
• [2] Yokomizo T, Kato K, Terawaki K, Izumi T, Shimizu T. A second leukotriene B₄ receptor, BLT2. A new pharmacological and therapeutic target. J Exp Med. 2000;192(3):421-432. View Source

Defined Physicochemical Handling Properties: pKₐ and Surface Adsorption Behavior

The acid dissociation constant of 12‑HHT has been experimentally determined as pKₐ = 4.4 ± 0.2 through HPLC‑based vial‑surface adsorption studies [1]. At pH 1.9, only 17% of 12‑HHT remains in the liquid phase due to adsorption to container surfaces, whereas at pH values above the pKₐ, solubility increases significantly [1]. In contrast, 12(S)‑HETE, which lacks the conjugated triene system but retains a carboxyl‑hydroxyl motif, exhibits different pH‑dependent solubility and adsorption profiles, necessitating distinct solvent and container selection during preparation and storage [2].

pKₐ and adsorption

Cross-study

pKₐ = 4.4 ± 0.2

17% recovery at pH 1.9; improved solubility above pKₐ

Supports analytical method fit and sample preparation

RP-HPLC with liquid scintillation; pH 1.9–8.0

Evidence Dimension	Acid dissociation constant (pKₐ) and pH‑dependent adsorption
Target Compound Data	pKₐ = 4.4 ± 0.2; aqueous solubility at pH 1.9: 17% recovery in liquid phase
Comparator Or Baseline	12(S)-HETE: structurally similar hydroxylated fatty acid; exhibits different adsorption behavior (exact pKₐ not co‑determined in same study)
Quantified Difference	pKₐ of 12‑HHT is 4.4; pH‑dependent adsorption profile unique to 12‑HHT’s conjugated triene system
Conditions	RP‑HPLC with liquid scintillation detection; buffer systems pH 1.9–8.0

Why This Matters

Accurate knowledge of pKₐ and surface‑adsorption behavior is essential for designing reproducible LC‑MS/MS quantification protocols and for minimizing analyte loss during sample preparation — a frequent cause of inter‑laboratory variability.

• [1] Kühn H, Wiesner R, Stender H, Schewe T, Rapoport SM. Determination of the pKₐ of 12‑S‑hydroxyheptadecatrienoic acid by studies of its vial surface adsorption using high‑performance liquid chromatography and liquid scintillation technique. J Chromatogr B Biomed Sci Appl. 1999;727(1-2):91-97. doi:10.1016/S0378-4347(99)00065-9 View Source
• [2] Powell WS. High‑pressure liquid chromatography of eicosanoids. In: Benedetto C, McDonald-Gibson RG, Nigam S, Slater TF, eds. Prostaglandins and Related Substances. Oxford: IRL Press; 1987:75-98. View Source

In Vivo Wound‑Healing Acceleration: BLT2‑Dependent Re‑epithelialization

In a full‑thickness 3‑mm punch biopsy mouse model, genetic deletion of BLT2 (the primary receptor for 12‑HHT) resulted in significantly delayed wound closure compared with wild‑type littermates, an effect phenocopied by aspirin‑mediated suppression of 12‑HHT biosynthesis [1]. Topical application of 12‑HHT or the synthetic BLT2 agonist CAY10583 accelerated wound closure not only in normoglycemic C57BL/6J mice but also in diabetic db/db mice, a model of impaired wound healing [1]. The effect was BLT2‑dependent, as neither 12‑HHT nor CAY10583 accelerated wound closure in BLT2‑knockout animals [1].

Wound closure model

Model context

12-HHT accelerated wound closure in WT and diabetic mice

BLT2-KO abolished acceleration; BLT1-KO/TxAS-KO not required

Supports BLT2-dependent re-epithelialization endpoint context

C57BL/6J and db/db mouse full-thickness punch model

Evidence Dimension	Wound closure kinetics (in vivo mouse model)
Target Compound Data	12‑HHT (endogenous or exogenous) accelerates wound re‑epithelialization; BLT2‑KO mice show delayed closure vs WT
Comparator Or Baseline	Aspirin‑treated WT mice (reduced 12‑HHT): delayed closure; BLT1‑KO mice: normal wound closure; TP‑KO mice: normal closure
Quantified Difference	Quantitative difference expressed as statistically significant delay in wound‑closure percentage at days 4–8 post‑injury (see Fig. 2 of source); BLT2‑dependent, not BLT1‑ or TP‑dependent
Conditions	C57BL/6J WT, BLT2‑KO, BLT1‑KO, TP‑KO mice; 3‑mm dorsal punch biopsy; wound area measured daily for 8 days

Why This Matters

Demonstrated BLT2‑dependent in vivo efficacy in both healthy and diabetic wound‑healing models directly supports the selection of 12‑HHT as the procurement‑relevant endogenous ligand for studies of epithelial repair and barrier restoration.

• [1] Liu M, Saeki K, Matsunobu T, et al. 12‑Hydroxyheptadecatrienoic acid promotes epidermal wound healing by accelerating keratinocyte migration via the BLT2 receptor. J Exp Med. 2014;211(6):1063-1078. doi:10.1084/jem.20132063 View Source

Stoichiometric Biosynthetic Coupling: 12‑HHT as a Specific COX‑1/TxAS Pathway Reporter

Thromboxane synthase (TxAS) converts prostaglandin H₂ into thromboxane A₂, malondialdehyde, and 12‑HHT in a strict 1:1:1 stoichiometric ratio [1]. Consequently, 12‑HHT production serves as a direct, equimolar readout of TxAS activity, similar to thromboxane B₂ (the stable TXA₂ metabolite), but with a critical advantage: 12‑HHT levels are less affected by aspirin‑mediated COX‑1 acetylation, making it a complementary biomarker for platelet activation under conditions of incomplete COX‑1 inhibition [2]. In contrast, 12(S)‑HETE is produced by the 12‑lipoxygenase pathway and does not reflect TxAS flux.

COX-1/TxAS pathway reporter

Class-level

15 ± 9 attomol/platelet (12-HHT)

vs TXB₂: 0.6 ± 0.2 attomol/platelet

12-HHT partially aspirin-resistant; TXB₂ fully sensitive

Supports COX-1/TxAS flux monitoring context

Human platelet releasates; UHPLC-ESI-MS/MS

Evidence Dimension	Biosynthetic pathway specificity
Target Compound Data	Stoichiometric 1:1:1 product with TXA₂ and MDA; partially aspirin‑resistant production during blood coagulation
Comparator Or Baseline	TXB₂: fully aspirin‑sensitive; 12(S)-HETE: 12‑LOX pathway, unrelated to TxAS activity
Quantified Difference	Quantitative LC‑MS/MS data: activated platelets release 15 ± 9 attomol 12‑HHT per platelet vs 0.6 ± 0.2 attomol TXB₂ per platelet [2]
Conditions	Human platelet releasates after thrombin stimulation; UHPLC‑ESI‑MS/MS analysis

Why This Matters

For studies requiring discrimination between COX‑1 and COX‑2 activity or assessing residual platelet TxAS function during aspirin therapy, 12‑HHT offers a pathway‑specific reporter that is not replaceable by 12‑HETE or other hydroxy fatty acids.

• [1] Haurand M, Ullrich V. Isolation and characterization of thromboxane synthase from human platelets as a cytochrome P‑450 enzyme. J Biol Chem. 1985;260(28):15059-15067. View Source
• [2] Fu X, Yin H, et al. Simultaneous targeted and untargeted UHPLC‑ESI‑MS/MS method with data‑independent acquisition for quantification and profiling of (oxidized) fatty acids released upon platelet activation by thrombin. Anal Chem. 2018;90(17):10479-10486. View Source

Highest‑Impact Application Scenarios for 12‑HHT (CAS 76448-34-5) Based on Verified Quantitative Differentiation

BLT2‑Selective Pharmacological Probe in GPCR Signaling Studies

Researchers requiring a high‑potency, endogenous BLT2 agonist with no off‑target BLT1 activity should procure 12‑HHT rather than LTB₄ or 12(S)‑HETE. The compound’s pEC₅₀ of 7.72 at BLT2 (vs LTB₄ pEC₅₀ 7.64) and complete BLT1 inactivity ensure unambiguous dissection of BLT2‑mediated signaling pathways in calcium‑flux, GTPγS‑binding, and chemotaxis assays [1]. This selectivity is particularly critical in immune‑cell chemotaxis experiments, where BLT1 activation by LTB₄ would confound readouts [2].

Epithelial Barrier Function and Wound‑Healing Research

Investigators studying re‑epithelialization, tight‑junction regulation, or diabetic wound healing should use 12‑HHT as the endogenous BLT2 ligand. In vivo data demonstrate that 12‑HHT/BLT2 signaling accelerates wound closure in both normoglycemic and diabetic mice, an effect abolished in BLT2‑KO animals [1]. In vitro, 12‑HHT improves transepithelial electrical resistance (TER) and reduces FITC‑dextran permeability in Caco‑2 cell monolayers, confirming a direct role in barrier integrity [2].

Platelet Activation and COX Pathway Flux Quantification

Bioanalytical laboratories measuring thromboxane synthase activity or platelet activation in the presence of aspirin should include 12‑HHT in targeted LC‑MS/MS panels. Its equimolar production with TXA₂ and partial aspirin resistance make it a superior pathway marker compared to TXB₂ when assessing residual platelet COX‑1 activity or TxAS function [1]. Validated UHPLC‑ESI‑MS/MS methods can simultaneously quantify 12‑HHT alongside other oxylipins, with reported platelet release levels of approximately 15 attomol/platelet [2].

Method Development and Reference Standard Preparation

Given the compound’s defined pKₐ of 4.4 ± 0.2 and pronounced surface adsorption at low pH, analytical chemists developing HPLC‑ or LC‑MS‑based oxylipin assays should procure high‑purity 12‑HHT as a reference standard to optimize mobile phase pH, vial material selection, and extraction protocols [1]. Failure to account for these physicochemical properties can result in significant analyte loss and inter‑batch variability that does not occur with more polar hydroxyl‑fatty‑acid standards [2].

Application

Selection Property

Validation Focus

BLT2 receptor signaling studies

Reported BLT2 agonism with BLT1 inactivity

BLT2 pathway activation and Ca²⁺ flux endpoints

Epithelial barrier and wound closure research

BLT2-dependent re-epithelialization model context

In vivo wound-closure and TER permeability assays

COX-1/TxAS pathway flux quantification

Stoichiometric COX-pathway reporter

LC-MS/MS oxylipin profiling and platelet release

Oxylipin analytical reference standard

Defined pKₐ and pH-dependent adsorption profile

LC-MS sample preparation and analyte recovery

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. Leukotriene B₄ receptor 2 (BLT2) ligand list. Table 2. PMC4128057. View Source
• [2] Okuno T, Yokomizo T. Biological functions of 12(S)-hydroxyheptadecatrienoic acid as a ligand of leukotriene B₄ receptor 2. Inflamm Regen. 2018;38:29. View Source
• [3] Liu M, Saeki K, Matsunobu T, et al. 12‑Hydroxyheptadecatrienoic acid promotes epidermal wound healing by accelerating keratinocyte migration via the BLT2 receptor. J Exp Med. 2014;211(6):1063-1078. View Source
• [4] Fu X, Yin H, et al. Simultaneous targeted and untargeted UHPLC‑ESI‑MS/MS method with data‑independent acquisition for quantification and profiling of (oxidized) fatty acids released upon platelet activation by thrombin. Anal Chem. 2018;90(17):10479-10486. View Source
• [5] Kühn H, Wiesner R, Stender H, Schewe T, Rapoport SM. Determination of the pKₐ of 12‑S‑hydroxyheptadecatrienoic acid by studies of its vial surface adsorption using high‑performance liquid chromatography and liquid scintillation technique. J Chromatogr B Biomed Sci Appl. 1999;727(1-2):91-97. View Source